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Compound of Interest

Compound Name: Paclobutrazol-d4

Cat. No.: B12393926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

associated with the Certificate of Analysis for Paclobutrazol-d4, a deuterated internal standard

crucial for accurate quantification in analytical studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for a representative batch of

Paclobutrazol-d4. This information is critical for researchers to ensure the quality and

reliability of their analytical standards.
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Parameter Specification

Chemical Name
(2RS,3RS)-1-(4-Chlorophenyl-d4)-4,4-dimethyl-

2-(1H-1,2,4-triazol-1-yl)pentan-3-ol

Molecular Formula C₁₅H₁₆D₄ClN₃O[1]

Molecular Weight 297.82 g/mol [1]

Purity (by HPLC) ≥98.0%[2]

Isotopic Enrichment ≥99 atom % D

Physical Appearance White to off-white solid

Solubility Soluble in Methanol

Storage Conditions Store at 2-8°C, protected from light

Experimental Protocols
Detailed methodologies are essential for the replication and validation of analytical results.

Below are representative protocols for key experiments performed to certify Paclobutrazol-d4.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method outlines the determination of the chemical purity of Paclobutrazol-d4 using HPLC

with UV detection.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis detector.

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient mixture of acetonitrile and water.

Flow Rate: 1.0 mL/min.
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Injection Volume: 10 µL.

Detector Wavelength: 225 nm.

Column Temperature: 30°C.

Sample Preparation:

Accurately weigh approximately 10 mg of Paclobutrazol-d4 reference standard.

Dissolve in methanol to a final concentration of 1 mg/mL.

Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis:

The purity is calculated based on the area percentage of the principal peak in the

chromatogram.

Structural Confirmation by Mass Spectrometry (MS)
Mass spectrometry is employed to confirm the molecular weight and structure of

Paclobutrazol-d4.

Instrumentation:

High-Resolution Mass Spectrometer (HRMS) with an electrospray ionization (ESI) source.

Method:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Mass Analyzer: Time-of-Flight (TOF) or Orbitrap.

Scan Range: m/z 50-500.

Sample Infusion: The sample solution (prepared as in 2.1) is directly infused into the mass

spectrometer.
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Data Analysis:

The observed mass-to-charge ratio (m/z) of the molecular ion ([M+H]⁺) is compared to the

theoretically calculated mass to confirm the elemental composition and isotopic labeling.

Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
¹H NMR spectroscopy is used to confirm the identity and isotopic substitution pattern of

Paclobutrazol-d4.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Dissolve approximately 5-10 mg of Paclobutrazol-d4 in a suitable deuterated solvent

(e.g., Chloroform-d, Methanol-d4).

Data Acquisition:

Acquire a standard one-dimensional proton NMR spectrum.

Data Analysis:

The spectrum is analyzed to confirm the absence of signals corresponding to the protons

on the phenyl ring, confirming the deuteration at these positions. The remaining proton

signals should be consistent with the structure of Paclobutrazol.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in the analysis and

certification of Paclobutrazol-d4.
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Workflow for Certification of Paclobutrazol-d4 Reference Standard

Synthesis and Purification

Analytical Characterization

Quality Control and Documentation

Deuterated Starting Material

Chemical Synthesis

Purification (e.g., Crystallization, Chromatography)

Purity Analysis (HPLC) Identity Confirmation (NMR) Structural Confirmation (MS)

Data Review and Approval

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Workflow for the certification of a Paclobutrazol-d4 reference standard.
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Logical Relationship for Quantitative Analysis using Paclobutrazol-d4

Unknown Sample Containing Paclobutrazol

Spike with Known Amount of Paclobutrazol-d4 (Internal Standard)

Sample Preparation (e.g., Extraction, Cleanup)

LC-MS/MS Analysis

Quantification

Accurate Concentration of Paclobutrazol in Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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